Molybdenum, (2,5-norbornadienyl)tetracarbonyl-
Overview
Description
“Molybdenum, (2,5-norbornadienyl)tetracarbonyl-” is an organomolybdenum compound with the formula (C7H9)Mo(CO)4 . The compound consists of the norbornadiene bonded to a Mo(CO)4 fragment . It is a yellow, volatile solid .
Synthesis Analysis
The compound is prepared by thermal or photochemical substitution of molybdenum hexacarbonyl . The synthesis of molybdenum(0) tricarbonyl and tetracarbonyl complexes of the form [Mo(CO)3(ptapzpy) Br] (1) and cis-[Mo(CO)4(ptapzpy)]Br (2) is reported, where ptapzpy ¼ 2-(1-propyltrimethylammonium-3-pyrazolyl)pyridine .Molecular Structure Analysis
The compound consists of the norbornadiene bonded to a Mo(CO)4 fragment . The molecular formula is C11H8MoO4.Chemical Reactions Analysis
The compound was originally examined as a potential antiknock agent . It is a precursor to other derivatives of the type L2Mo(CO)4. This conversion exploits the lability of the diene ligand: (C7H9)Mo(CO)4 + 2 L → C7H9 + L2Mo(CO)4 .Physical And Chemical Properties Analysis
The compound is a yellow, volatile solid . It has a molecular weight of 300.1 g/mol.Scientific Research Applications
Electrochemical Analysis
This compound can be used to modify multiwalled carbon nanotubes (MWCNTs) paste electrode with tetracarbonylmolybdenum for the determination of Cu (II) by square wave anodic stripping voltammetry . This application is particularly useful in electrochemical analysis where precise measurements of metal ions are required.
Mechanism of Action
Biochemical Pathways
It may serve as a catalyst in organic transformations, including Diels-Alder reactions, as observed in ruthenium-catalyzed homo Diels-Alder [2 + 2 + 2] cycloadditions .
Pharmacokinetics
For instance, it can modify multiwalled carbon nanotubes (MWCNTs) paste electrodes for detecting copper ions (Cu²⁺) using square wave anodic stripping voltammetry
Action Environment
Environmental factors play a crucial role in the compound’s stability and efficacy. For instance:
Safety and Hazards
properties
IUPAC Name |
bicyclo[2.2.1]hepta-2,5-diene;carbon monoxide;molybdenum |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8.4CO.Mo/c1-2-7-4-3-6(1)5-7;4*1-2;/h1-4,6-7H,5H2;;;;; |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UZHYHBPCAGKHGZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[C-]#[O+].[C-]#[O+].[C-]#[O+].[C-]#[O+].C1C2C=CC1C=C2.[Mo] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8MoO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Molybdenum, (2,5-norbornadienyl)tetracarbonyl- | |
CAS RN |
12146-37-1 |
Source
|
| Record name | (Bicyclo[2.2.1]hepta-2,5-diene)tetracarbonylmolybdenum(0) | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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